Cas no 1767-25-5 (2-phenyl-1H-benzimidazol-5-amine)

• Product Name: 2-phenyl-1H-benzimidazol-5-amine
• CAS No: 1767-25-5
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD00447869
• CID: 231429
• PubChem ID: 348694
• Update Time: 2025-09-19

2-phenyl-1H-benzimidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,2-phenyl-
• 1H-2-Phenyl-5-aminobenzimidazole
• 2-phenyl-1H-Benzimidazol-6-amine
• 2-Phenyl-1H-benzoimidazol-5-ylamine
• 2-phenyl-3H-benzimidazol-5-amine
• 2-phenyl-1H-benzimidazol-5-amine
• 2-phenyl-1H-benzoimidazol-5-yl-amine
• 2-phenyl-5-aminobenzimidazole
• 5-amino-2-phenylbenzimidazole
• CS-0156372
• HMS2356E03
• MLS000523587
• BAA76725
• SR-01000390482
• AKOS000111036
• LS-12855
• 2-phenyl-1H-1,3-benzodiazol-5-amine
• EN300-65425
• Z223648150
• BB 0246181
• NSC-408146
• DTXSID20324992
• 2-Phenyl-1H-benzo[d]imidazol-5-amine
• D94572
• SR-01000390482-1
• NSC408146
• 1767-25-5
• EU-0000304
• Oprea1_872543
• MFCD00451771
• Oprea1_360666
• CCG-15157
• SCHEMBL396671
• CHEMBL1330989
• SMR000122660
• 1H-Benzimidazol-6-amine, 2-phenyl-
• FT-0748053
• AKOS015938902
• Oprea1_403187
• STL168357
• DB-000703
• ALBB-033715

• MDL： MFCD00447869
• Inchi： 1S/C13H11N3/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)
• InChI Key： NEWWXWMKZVSLFT-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Density: 1.286
• Boiling Point: 474.8°Cat760mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.737
• PSA: 54.70000
• LogP: 3.39330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-phenyl-1H-benzimidazol-5-amine

Introduction to 2-Phenyl-1H-benzimidazol-5-amine (CAS No. 1767-25-5)

2-Phenyl-1H-benzimidazol-5-amine, with the CAS number 1767-25-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structure of 2-Phenyl-1H-benzimidazol-5-amine makes it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 2-Phenyl-1H-benzimidazol-5-amine is C₁₃H₁₂N₂, and its molecular weight is approximately 196.25 g/mol. The compound features a benzimidazole core with a phenyl group attached at the 2-position and an amino group at the 5-position. This structural arrangement confers specific chemical and biological properties that have been extensively studied in recent years.

In terms of physical properties, 2-Phenyl-1H-benzimidazol-5-amine is a white to off-white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in its formulation and delivery as a pharmaceutical agent.

The biological activities of 2-Phenyl-1H-benzimidazol-5-amine have been the subject of numerous studies. One of the most notable applications is its potential as an antifungal agent. Research has shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 2-Phenyl-1H-benzimidazol-5-amine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The anticancer activity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival.

In addition to its direct biological effects, 2-Phenyl-1H-benzimidazol-5-amine has been explored as a lead compound for the development of new drugs through structure-based drug design. Researchers have used computational methods to identify derivatives with enhanced potency and selectivity. For example, modifications at the phenyl group or the amino group have led to compounds with improved pharmacological profiles and reduced toxicity.

The pharmacokinetic properties of 2-Phenyl-1H-benzimidazol-5-amine are also an important area of study. Initial investigations have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Phenyl-1H-benzimidazol-5-amine in treating various conditions. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

In conclusion, 2-Phenyl-1H-benzimidazol-5-amine (CAS No. 1767-25-5) is a promising compound with a wide range of biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of medicinal chemistry.